Cas no 1774897-13-0 (Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1774897-13-0
• MF: C₁₄H₂₀BrN₃O₂
• MW: 342.231502532959
• CID: 4704539
• Update Time: 2025-06-10

Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-9-7-17(8-10-18)11-5-4-6-16-12(11)15/h4-6H,7-10H2,1-3H3
• InChI Key： GHGUMBHHEPRFHV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 45.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate

Introduction to Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate (CAS No. 1774897-13-0)

Tert-Butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate, with the CAS number 1774897-13-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a brominated pyridine moiety in its structure imparts unique properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate consists of a piperazine ring substituted at the 4-position with a 2-bromopyridine group, and carboxylated at the 1-position with a tert-butyl ester. This specific arrangement of functional groups enhances its reactivity and makes it a versatile building block for medicinal chemists. The bromine atom on the pyridine ring, in particular, serves as a useful handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating brominated pyridine motifs. These compounds have shown promise in various preclinical studies as modulators of neurotransmitter receptors and ion channels. For instance, Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate has been investigated for its potential role in treating neurological disorders by interacting with specific targets in the central nervous system. The tert-butyl ester group not only provides stability to the molecule but also facilitates its solubility in organic solvents, making it suitable for various synthetic protocols.

One of the most compelling aspects of Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate is its utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and selectivity for target proteins. The bromine atom on the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks. These reactions are particularly useful for generating libraries of compounds with diverse biological activities.

The pharmaceutical industry has been increasingly focused on developing small-molecule drugs that can modulate protein-protein interactions (PPIs), which are often challenging targets due to their large surface areas and intricate binding modes. Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate has emerged as a valuable scaffold for designing PPI modulators. Its ability to interact with both hydrophobic and polar regions of protein targets makes it an attractive candidate for developing drugs that can disrupt aberrant protein interactions associated with various diseases.

Recent advances in computational chemistry and structure-based drug design have further highlighted the importance of piperazine derivatives like Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate. Molecular docking studies have demonstrated that this compound can effectively bind to several therapeutic targets, including kinases, G protein-coupled receptors (GPCRs), and transcription factors. These findings have spurred interest in developing next-generation drugs based on similar molecular architectures. The combination of experimental validation and computational modeling has provided researchers with powerful tools to optimize the pharmacokinetic and pharmacodynamic properties of these compounds.

The synthesis of Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the bromination of a pyridine precursor, followed by nucleophilic substitution with piperazine and subsequent carboxylation to introduce the tert-butyl ester group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The growing body of research on Tert-butyl 4-(2-bromopyridin-3-yl)piperazine-1-carboxylate underscores its significance as a building block in medicinal chemistry. Its unique structural features and reactivity make it an invaluable asset for drug discovery programs targeting neurological disorders, cancer, inflammation, and other diseases. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.